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Compound of Interest

Compound Name: Fmoc-D-Asn-OH

Cat. No.: B557081

In-Depth Technical Guide: Fmoc-D-Asn(Trt)-OH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structure of Fmoc-D-Asn(Trt)-OH, a critical reagent in solid-phase peptide synthesis.

Core Compound Data

Fmoc-D-Asn(Trt)-OH, with the CAS number 180570-71-2, is a dextrorotary form of asparagine
with its side chain protected by a trityl (Trt) group.[1] The fluorenylmethyloxycarbonyl (Fmoc)
protecting group on the alpha-amine is favored for its facile cleavage under mild basic
conditions, a key advantage in peptide synthesis.[1]

The quantitative data for this compound is summarized in the table below for clear reference.
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Property

Value

Molecular Weight

596.67 g/mol [2]

Molecular Formula

C3sH32N205[2]

Melting Point 211-216 °C[1]

Form White powder or crystals[1]
Purity >97%(2]

Storage 2-8°C

Chemical Structure

The structure of Fmoc-D-Asn(Trt)-OH is characterized by the D-asparagine core, the N-a-Fmoc

protecting group, and the N-B-trityl protecting group on the side-chain amide.
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Caption: Chemical structure of Fmoc-D-Asn(Trt)-OH.

Experimental Protocols

While specific experimental protocols can vary based on the peptide sequence and synthesis
scale, a general methodology for the use of Fmoc-D-Asn(Trt)-OH in solid-phase peptide
synthesis (SPPS) is outlined below.

Workflow for Fmoc-D-Asn(Trt)-OH Coupling in SPPS
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Caption: General workflow for a coupling cycle in SPPS.

Disclaimer: This guide is intended for informational purposes for qualified professionals. All
laboratory work should be conducted with appropriate safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b557081?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB2751519_EN.htm
https://www.chemscene.com/product/180570-71-2.html
https://www.benchchem.com/product/b557081#fmoc-d-asn-trt-oh-molecular-weight-and-structure
https://www.benchchem.com/product/b557081#fmoc-d-asn-trt-oh-molecular-weight-and-structure
https://www.benchchem.com/product/b557081#fmoc-d-asn-trt-oh-molecular-weight-and-structure
https://www.benchchem.com/product/b557081#fmoc-d-asn-trt-oh-molecular-weight-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b557081?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

